Cas no 339101-90-5 (N-[2-([(4-CHLOROPHENYL)SULFONYL]METHYL)-4-(1-PYRROLIDINYLCARBONYL)PHENYL]-4-FLUOROBENZENECARBOXAMIDE)

• Product Name: N-[2-([(4-CHLOROPHENYL)SULFONYL]METHYL)-4-(1-PYRROLIDINYLCARBONYL)PHENYL]-4-FLUOROBENZENECARBOXAMIDE
• CAS No: 339101-90-5
• MF: C₂₅H₂₂ClFN₂O₄S
• MW: 500.969587802887
• CID: 5185366
• Update Time: 2025-06-07

N-[2-([(4-CHLOROPHENYL)SULFONYL]METHYL)-4-(1-PYRROLIDINYLCARBONYL)PHENYL]-4-FLUOROBENZENECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• N-[2-([(4-CHLOROPHENYL)SULFONYL]METHYL)-4-(1-PYRROLIDINYLCARBONYL)PHENYL]-4-FLUOROBENZENECARBOXAMIDE
• N-{2-[(4-chlorobenzenesulfonyl)methyl]-4-(pyrrolidine-1-carbonyl)phenyl}-4-fluorobenzamide
• N-[2-{[(4-chlorophenyl)sulfonyl]methyl}-4-(1-pyrrolidinylcarbonyl)phenyl]-4-fluorobenzenecarboxamide
• N-[2-[(4-chlorophenyl)sulfonylmethyl]-4-(pyrrolidine-1-carbonyl)phenyl]-4-fluorobenzamide
• Oprea1_435047

• Inchi： 1S/C25H22ClFN2O4S/c26-20-6-10-22(11-7-20)34(32,33)16-19-15-18(25(31)29-13-1-2-14-29)5-12-23(19)28-24(30)17-3-8-21(27)9-4-17/h3-12,15H,1-2,13-14,16H2,(H,28,30)
• InChI Key： RKVGBCUNRWFHCK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC1=C(C=CC(=C1)C(N1CCCC1)=O)NC(C1C=CC(=CC=1)F)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 813
• XLogP3: 4.2
• Topological Polar Surface Area: 91.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[2-([(4-CHLOROPHENYL)SULFONYL]METHYL)-4-(1-PYRROLIDINYLCARBONYL)PHENYL]-4-FLUOROBENZENECARBOXAMIDE

Introduction to N-[2-([(4-CHLOROPHENYL)SULFONYL]METHYL)-4-(1-PYRROLIDINYLCARBONYL)PHENYL]-4-FLUOROBENZENECARBOXAMIDE (CAS No. 339101-90-5)

N-[2-([(4-CHLOROPHENYL)SULFONYL]METHYL)-4-(1-PYRROLIDINYLCARBONYL)PHENYL]-4-FLUORBENZENECARBOXAMIDE, identified by its CAS number 339101-90-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The structural composition of N-[2-([(4-CHLOROPHENYL)SULFONYL]METHYL)-4-(1-PYRROLIDINYLCARBONYL)PHENYL]-4-fluorobenzencarboxamide is notable for its incorporation of a 4-chlorophenylsulfonyl moiety, a 1-pyrrolidinylcarbonyl group, and a 4-fluorobenzene ring. These elements not only contribute to the molecule's complexity but also open up a wide range of possibilities for its interaction with biological targets. The presence of the sulfonyl group, in particular, is often associated with enhanced binding affinity and selectivity, making this compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-[2-([(4-chlorophenyl)sulfonyl]methyl)-4-(1-pyrrolidinylcarbonyl)phenyl]-4-fluorobenzencarboxamide has been studied for its potential to interact with enzymes and receptors involved in critical metabolic and signaling processes. Its molecular structure suggests that it may possess inhibitory properties against certain therapeutic targets, which could make it valuable in the treatment of conditions such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 4-chlorophenylsulfonyl group is particularly challenging due to its sensitivity to reaction conditions. However, advances in synthetic methodologies have made it possible to achieve the desired transformation with increasing efficiency. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in constructing the complex aromatic system present in this molecule.

The pharmacological evaluation of N-[2-([(4-chlorophenyl)sulfonyl]methyl)-4-(1-pyrrolidinylcarbonyl)phenyl]-4-fluorobenzencarboxamide has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit the activity of specific enzymes, suggesting potential therapeutic applications. For instance, preliminary data indicate that it may interfere with the function of kinases, which are known to play a crucial role in cell proliferation and survival. Additionally, its interaction with other biological targets such as transcription factors and ion channels is being actively investigated.

The compound's unique structural features also make it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can predict how N-[2-([(4-chlorophenyl)sulfonyl]methyl)-4-(1-pyrrolidinylcarbonyl)phenyl]-4-fluorobenzencarboxamide interacts with its biological targets at the atomic level. This information can then be used to guide the design of derivatives with enhanced potency and selectivity.

In conclusion, N-[2-([(4-chlorophenyl)sulfonyl]methyl)-4-(1-pyrrolidinylcarbonyl)phenyl]-4-fluorobenzencarboxamide (CAS No. 339101-90-5) represents a significant advancement in the field of pharmaceutical chemistry. Its complex structure and multifunctional groups offer numerous opportunities for therapeutic intervention. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel treatments for various diseases.